Cas no 946233-37-0 (N-(3-fluorophenyl)-2-{2-5-(2-methylpropyl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide)

• Product Name: N-(3-fluorophenyl)-2-{2-5-(2-methylpropyl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide
• CAS No: 946233-37-0
• MF: C₂₂H₂₁FN₄O₂
• MW: 392.426148176193
• CID: 6536442
• Update Time: 2025-10-29

N-(3-fluorophenyl)-2-{2-5-(2-methylpropyl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-{2-5-(2-methylpropyl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide
• N-(3-fluorophenyl)-2-[2-[5-(2-methylpropyl)-1,3,4-oxadiazol-2-yl]indol-1-yl]acetamide

• Inchi： 1S/C22H21FN4O2/c1-14(2)10-21-25-26-22(29-21)19-11-15-6-3-4-9-18(15)27(19)13-20(28)24-17-8-5-7-16(23)12-17/h3-9,11-12,14H,10,13H2,1-2H3,(H,24,28)
• InChI Key： LWIKROSJVWPZMN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(F)=C1)(=O)CN1C2=C(C=CC=C2)C=C1C1=NN=C(CC(C)C)O1

Additional information on N-(3-fluorophenyl)-2-{2-5-(2-methylpropyl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide

Research Briefing on N-(3-fluorophenyl)-2-{2-5-(2-methylpropyl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide (CAS: 946233-37-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N-(3-fluorophenyl)-2-{2-5-(2-methylpropyl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide (CAS: 946233-37-0) as a promising therapeutic agent. This compound, characterized by its unique indole-oxadiazole hybrid structure, has garnered significant attention due to its potential applications in targeting specific biological pathways. The following briefing synthesizes the latest research findings, focusing on the compound's synthesis, mechanism of action, and therapeutic implications.

The synthesis of N-(3-fluorophenyl)-2-{2-5-(2-methylpropyl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the cyclization step to form the oxadiazole ring. The incorporation of the 3-fluorophenyl moiety has been shown to enhance the compound's bioavailability and target specificity, making it a viable candidate for further preclinical evaluation.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory and proliferative pathways. In vitro assays demonstrate its ability to modulate key signaling cascades, such as the NF-κB and MAPK pathways, which are often dysregulated in chronic diseases. Notably, the presence of the 2-methylpropyl group on the oxadiazole ring contributes to the compound's stability and binding affinity, as evidenced by molecular docking simulations and X-ray crystallography data.

Preclinical evaluations of N-(3-fluorophenyl)-2-{2-5-(2-methylpropyl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide have shown promising results in animal models of inflammation and cancer. For instance, in a murine model of rheumatoid arthritis, the compound significantly reduced joint inflammation and cartilage degradation. Similarly, in xenograft models of breast cancer, it demonstrated antitumor efficacy by inducing apoptosis and inhibiting angiogenesis. These findings underscore its potential as a multi-targeted therapeutic agent.

Despite these encouraging results, challenges remain in the development of this compound. Pharmacokinetic studies indicate that while the compound exhibits good oral absorption, its metabolic stability requires further optimization to minimize rapid clearance. Additionally, toxicity profiles need to be thoroughly assessed to ensure safety in human trials. Researchers are currently exploring structural modifications to address these limitations while preserving the compound's therapeutic efficacy.

In conclusion, N-(3-fluorophenyl)-2-{2-5-(2-methylpropyl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide represents a compelling candidate for further investigation in the field of medicinal chemistry. Its unique structural features and promising biological activity make it a valuable addition to the arsenal of potential therapeutics for inflammatory and oncological diseases. Future research should focus on optimizing its pharmacokinetic properties and advancing it through the drug development pipeline.